Cas no 23766-26-9 (5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol)

5-(4-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a 4-methoxyphenyl group at the 5-position and a thiol group at the 2-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials chemistry. The methoxy group enhances solubility and modulates electronic effects, while the thiol functionality offers reactivity for further derivatization, such as forming disulfide bonds or metal complexes. Its stable oxadiazole ring contributes to thermal and oxidative stability, making it suitable for applications in drug development, agrochemicals, and coordination chemistry. The compound is also of interest in supramolecular chemistry due to its potential for non-covalent interactions.

5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol structure

23766-26-9 structure

Product Name:5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol

CAS No:23766-26-9

MF:C₉H₈N₂O₂S

MW:208.237020492554

MDL:MFCD00462871

CID:283222

PubChem ID:24878949

Update Time:2025-06-09

5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

- 1,3,4-Oxadiazole-2(3H)-thione,5-(4-methoxyphenyl)-
- 5-(4-METHOXYPHENYL)-1,3,4-OXADIAZOLE-2-THIOL
- 2-mercapto-5-(4-methoxyphenyl)-1,3,4-oxadiazole
- 5-(4-methoxyphenyl)-[1,3,4]oxadiazole-2-thiol
- 5-(4-Methoxyphenyl)-2-mercapto-1,3,4-oxadiazol
- 5-(4-methoxy-phenyl)-3H-[1,3,4]oxadiazole-2-thione
- AC1LEBTW
- CBMicro_008631
- CBMicro_012369
- ChemDiv2_001189
- Oprea1_545462
- Oprea1_851340
- SureCN987236
- 5-(4'-Methoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione (7)
- 23766-26-9
- CB15570
- UGHZJAXROLHKEH-UHFFFAOYSA-N
- 5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl hydrosulfide
- DTXSID30350580
- 5-(4-methoxyphenyl)-3H-1,3,4-oxadiazole-2-thione
- AKOS000116333
- SMSF0010601
- SR-01000507069-1
- SCHEMBL987236
- 11P-037
- WAY-303009
- SMSF0009728
- CCG-21120
- 5-(4-methoxyphenyl)-3H-1, 3, 4-oxadiazole-2-thione
- AN-153/14987021
- MFCD00462871
- BDBM152489
- Z55879393
- HMS1372I01
- EU-0012725
- BIM-0008512.P001
- SR-01000507069
- F0919-2731
- J-015201
- 5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylhydrosulfide
- F2146-0006
- CB11270
- BIM-0012187.P001
- 5-(4-Methoxy-phenyl)-[1,3,4]oxadiazole-2-thiol
- 5-(4-METHOXYPHENYL)-1 3 4-OXADIAZOLE-2-&
- 5-(4-methoxy-phenyl)-1,3,4-oxadiazole-2-thione
- AKOS000269146
- EN300-03495
- 1,3,4-Oxadiazole-2-thiol, 5-(4-methoxyphenyl)-
- STK088403
- CHEMBL5287150
- G82814
- ALBB-023162
- STK877679
- 5-(4-methoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione
- 5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol
- MDL： MFCD00462871
- Inchi： 1S/C9H8N2O2S/c1-12-7-4-2-6(3-5-7)8-10-11-9(14)13-8/h2-5H,1H3,(H,11,14)
- InChI Key： UGHZJAXROLHKEH-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=CC(=CC=2)OC)O1

Computed Properties

Exact Mass: 208.03074
Monoisotopic Mass: 208.030648
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2
Topological Polar Surface Area: 74.9

Experimental Properties

Color/Form: solid
Density: 1.38
Melting Point: 203-208 °C (lit.)
Boiling Point: 290.1°C at 760 mmHg
Flash Point: 129.3°C
Refractive Index: 1.649
PSA: 42.85
Solubility: Not determined

5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： 22-24/25
Hazardous Material Identification：

5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol Pricemore >>

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TRC	M945388-500mg	5-(4-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol	23766-26-9		500mg	$ 50.00	2022-06-02
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	548960-25G	5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol	23766-26-9		25G	￥2186.7	2022-02-24
Chemenu	CM515402-1g	5-(4-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol	23766-26-9	95%	1g	$199	2023-02-17
abcr	AB236920-1 g	5-(4-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol; .	23766-26-9		1 g	€124.10	2023-07-20
abcr	AB236920-5 g	5-(4-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol; .	23766-26-9		5 g	€300.80	2023-07-20
abcr	AB236920-25 g	5-(4-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol; .	23766-26-9		25 g	€629.90	2023-07-20
abcr	AB236920-50 g	5-(4-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol; .	23766-26-9		50 g	€1,011.40	2023-07-20
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